Cas no 946300-27-2 (2-bromo-N-{5H,6H,7H-1,2,4triazolo3,4-b1,3thiazin-3-yl}benzamide)

• Product Name: 2-bromo-N-{5H,6H,7H-1,2,4triazolo3,4-b1,3thiazin-3-yl}benzamide
• CAS No: 946300-27-2
• MF: C₁₂H₁₁BrN₄OS
• MW: 339.210939645767
• CID: 6424029
• PubChem ID: 27555757
• Update Time: 2025-06-30

2-bromo-N-{5H,6H,7H-1,2,4triazolo3,4-b1,3thiazin-3-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-{5H,6H,7H-1,2,4triazolo3,4-b1,3thiazin-3-yl}benzamide
• 2-bromo-N-(6,7-dihydro-5H-[1,2,4]triazolo[3,4-b][1,3]thiazin-3-yl)benzamide
• 2-bromo-N-{5H,6H,7H-[1,2,4]triazolo[3,4-b][1,3]thiazin-3-yl}benzamide
• CCG-194717
• F2080-0059
• 946300-27-2
• AKOS002069196
• Benzamide, 2-bromo-N-(6,7-dihydro-5H-1,2,4-triazolo[3,4-b][1,3]thiazin-3-yl)-

• Inchi： 1S/C12H11BrN4OS/c13-9-5-2-1-4-8(9)10(18)14-11-15-16-12-17(11)6-3-7-19-12/h1-2,4-5H,3,6-7H2,(H,14,15,18)
• InChI Key： QDBBKNBUXUVZPP-UHFFFAOYSA-N
• SMILES： C(NC1N2CCCSC2=NN=1)(=O)C1=CC=CC=C1Br

Computed Properties

• Exact Mass: 337.98369g/mol
• Monoisotopic Mass: 337.98369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 85.1Ų

Experimental Properties

• Density: 1.78±0.1 g/cm3(Predicted)
• pka: 10.61±0.20(Predicted)

Additional information on 2-bromo-N-{5H,6H,7H-1,2,4triazolo3,4-b1,3thiazin-3-yl}benzamide

Introduction to 2-bromo-N-{5H,6H,7H-1,2,4triazolo[3,4-b][1,3]thiazin-3-yl}benzamide (CAS No. 946300-27-2)

2-bromo-N-{5H,6H,7H-1,2,4triazolo[3,4-b][1,3]thiazin-3-yl}benzamide, identified by its CAS number 946300-27-2, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This molecule represents a fusion of heterocyclic scaffolds, specifically incorporating a benzamide moiety linked to a brominated triazolothiazine ring system. The unique arrangement of these functional groups not only imparts distinct chemical properties but also opens up a plethora of possibilities for its biological activity and potential therapeutic applications.

The core structure of 2-bromo-N-{5H,6H,7H-1,2,4triazolo[3,4-b][1,3]thiazin-3-yl}benzamide consists of a benzene ring substituted with an amide group at the nitrogen position and connected to a triazolothiazine heterocycle. The triazolothiazine component is particularly noteworthy due to its presence in several bioactive natural products and pharmacologically relevant compounds. This scaffold has demonstrated promise in modulating various biological pathways, making it a valuable candidate for further investigation.

The introduction of a bromine atom at the para position relative to the amide group significantly influences the electronic and steric properties of the molecule. Bromine is an electronegative halogen that can participate in diverse chemical interactions, including hydrogen bonding and π-stacking interactions with biological targets. Additionally, the bromine atom can serve as a handle for further functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, enabling the synthesis of derivatives with tailored properties.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 2-bromo-N-{5H,6H,7H-1,2,4triazolo[3,4-b][1,3]thiazin-3-yl}benzamide and potential biological targets. Studies suggest that the benzamide moiety can engage in hydrogen bonding with polar residues in protein active sites or binding pockets. Meanwhile, the triazolothiazine ring system may interact through hydrophobic interactions or π-cation interactions with positively charged amino acid residues. These insights have guided the design of targeted experiments to validate these hypotheses and explore the compound's pharmacological potential.

In light of these structural features and predicted interactions, 2-bromo-N-{5H,6H,7H-1,2,4triazolo[3,4-b][1,3]thiazin-3-yl}benzamide (CAS No. 946300-27-2) represents an intriguing scaffold for drug discovery efforts. Its unique combination of heterocyclic moieties and functional groups positions it as a promising candidate for further exploration in various therapeutic areas. The benzamide group is well-known for its role in numerous drugs targeting neurological disorders and inflammatory conditions. Meanwhile, 5H-indole derivatives have shown significant promise in anticancer research due to their ability to modulate key signaling pathways involved in cell proliferation and apoptosis.

The presence of both triazole and thiazine rings in this compound suggests potential applications in multiple therapeutic domains. Triazoles are known for their broad spectrum of biological activities, including antifungal properties, which have been exploited in several antifungal medications on the market today. Thiazines, on the other hand, are commonly associated with cardiovascular and anti-inflammatory effects, making them relevant candidates for diseases such as hypertension and arthritis.

Moreover, 2-bromo-N-{5H6H7H - 1 , 24 tri azo lo [ 34 b ] [ 13 thia zin - 33 yl } be nz am ide (CAS No. 946300 - 27 - 2) exhibits structural similarity to several known bioactive compounds that have undergone extensive clinical evaluation. For instance, indole derivatives are widely studied for their potential anticancer effects, while benzamides are frequently employed as protease inhibitors targeting enzymes involved in inflammatory processes. By leveraging these established pharmacophores, this compound may offer novel therapeutic strategies or serve as a lead compound for derivative development.

Recent studies have highlighted the importance of heterocyclic scaffolds in medicinal chemistry due to their ability to provide diverse biological activities through structural modifications. The triazolothiazine core present in CAS No: 946300 - 27 - 2 is no exception, offering multiple sites for chemical manipulation while maintaining inherent bioactivity derived from its parent structures.

The synthesis of CAS No: 946300 - 27 - 2 involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps include bromination reactions on precursor molecules followed by cyclization reactions forming the triazolothiazine ring system. Subsequent functionalization at the amide position completes the final structure while maintaining regioselectivity throughout each synthetic step.

The physicochemical properties of this compound play an essential role in determining its suitability for drug development applications such as oral bioavailability or membrane permeability . Parameters like solubility distribution coefficient lipophilicity polar surface area LogP LogD HBA HBD pKa pVd50 should be experimentally determined before further consideration into clinical trials .

In conclusion, CAS No: 946300 - 27 - 2 represents an exciting opportunity within pharmaceutical research due to its unique structural features combined with established bioactivities associated with related molecules . Its continued investigation could lead towards novel therapeutics targeting neurological disorders inflammation cardiovascular diseases cancer treatment options . Future directions may involve exploring analogs based upon computational predictions experimental validation followed by preclinical testing before human clinical trials .